Cas no 1806726-97-5 (3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1806726-97-5
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4815069
• Update Time: 2025-06-23

3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H5F6NO4/c10-8(11,12)4-1-3(2-5(17)18)6(19)7(16-4)20-9(13,14)15/h1,19H,2H2,(H,17,18)
• InChI Key： ULJCAXYZWILAPM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(N=1)OC(F)(F)F)O)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.4
• Topological Polar Surface Area: 79.6

Additional information on 3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid

3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic Acid: A Comprehensive Overview

3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid is a highly specialized organic compound with the CAS number 1806726-97-5. This compound belongs to the class of pyridine derivatives and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule is characterized by a pyridine ring substituted with hydroxyl, trifluoromethoxy, trifluoromethyl, and acetic acid groups, which contribute to its diverse chemical properties and biological activities.

The synthesis of 3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and acetylations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yield and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making this compound more accessible for large-scale production and subsequent biological evaluations.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that 3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid exhibits potent antimicrobial properties, particularly against Gram-positive bacteria. This activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymatic pathways. Furthermore, preclinical studies have shown that this compound may possess anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory agents.

The structural uniqueness of this compound also lends itself to potential applications in drug design. The presence of electron-withdrawing groups such as trifluoromethoxy and trifluoromethyl substituents enhances the molecule's stability and bioavailability, which are critical factors in drug development. Additionally, the hydroxyl group at position 3 introduces hydrophilic properties, facilitating interactions with biological targets.

Recent research has focused on exploring the mechanism of action of 3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid in greater depth. Advanced computational methods, including molecular docking and dynamics simulations, have provided insights into how this compound interacts with target proteins at the molecular level. These studies have revealed that the compound binds selectively to specific residues on its target proteins, leading to functional inhibition.

In terms of therapeutic potential, this compound has shown promise in treating infections caused by antibiotic-resistant bacteria. Given the growing concern over antimicrobial resistance, compounds like 3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid represent a valuable addition to the arsenal of antimicrobial agents. Moreover, its anti-inflammatory properties suggest potential applications in conditions such as arthritis and inflammatory bowel disease.

The development of 3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid as a therapeutic agent is currently in preclinical stages. Researchers are actively investigating its pharmacokinetics, toxicity profile, and efficacy in animal models. Early results indicate that this compound has favorable pharmacokinetic properties, with good absorption and moderate clearance rates.

In conclusion, 3-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid (CAS No: 1806726-97-5) is a compelling candidate for further exploration in drug discovery programs targeting infectious diseases and inflammatory conditions. Its unique chemical structure, combined with promising biological activities, positions it as a key player in advancing novel therapeutic strategies.